Cas no 89084-84-4 (1,3-Benzodioxole, 2,2-dimethyl-4-(2-propenyloxy)-)

1,3-Benzodioxole, 2,2-dimethyl-4-(2-propenyloxy)- structure
89084-84-4 structure
Product Name:1,3-Benzodioxole, 2,2-dimethyl-4-(2-propenyloxy)-
CAS No:89084-84-4
MF:C12H14O3
MW:206.237763881683
CID:612901
PubChem ID:11390121
Update Time:2025-04-19

1,3-Benzodioxole, 2,2-dimethyl-4-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole, 2,2-dimethyl-4-(2-propenyloxy)-
    • 2,2-dimethyl-4-prop-2-enoxy-1,3-benzodioxole
    • 89084-84-4
    • DTXSID20464367
    • SCHEMBL11211145
    • Inchi: 1S/C12H14O3/c1-4-8-13-9-6-5-7-10-11(9)15-12(2,3)14-10/h4-7H,1,8H2,2-3H3
    • InChI Key: RBBGZVFBBYBNEH-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CC=2OC1(C)C)OCC=C

Computed Properties

  • Exact Mass: 206.094294304g/mol
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 27.7Ų

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